(4S,4'S)-2,2'-(Cyclopentane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole)

• IUPAC Name: (4S)-4-benzyl-2-[1-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]cyclopentyl]-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C25H28N2O2/c1-3-9-19(10-4-1)15-21-17-28-23(26-21)25(13-7-8-14-25)24-27-22(18-29-24)16-20-11-5-2-6-12-20/h1-6,9-12,21-22H,7-8,13-18H2/t21-,22-/m0/s1
• InChI Key: RSBSWYBZVIWBOP-VXKWHMMOSA-N
• Canonical SMILES: C1CCC(C1)(C2=NC(CO2)CC3=CC=CC=C3)C4=NC(CO4)CC5=CC=CC=C5
• Isomeric SMILES: C1CCC(C1)(C2=N[C@H](CO2)CC3=CC=CC=C3)C4=N[C@H](CO4)CC5=CC=CC=C5
• Molecular Formula: C25H28N2O2
• Molecular Weight: 388.5 g/mol

Description

(4S,4'S)-2,2'-(Cyclopentane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole) is an organic compound that is used in various scientific fields. The compound has a wide range of applications in the synthesis of various compounds, in the development of new drugs, and in the study of biological processes. This compound is also known as 4-benzyl-4,5-dihydrooxazole. It is a cyclic compound consisting of two cyclopentane rings and two benzyl groups attached to the oxazole core.

Scientific Research Applications

Catalytic Behavior in Metal Complexes

The compound (4S,4'S)-2,2'-(Cyclopentane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole) and its derivatives have been explored for their catalytic behavior in metal complexes. For instance, axially chiral bis(dihydrooxazoles) have been synthesized and used to form Cu1 complexes. These complexes exhibited catalytic activity in asymmetric cyclopropanation of styrene with ethyl diazoacetate, demonstrating the potential of such compounds in stereoselective transition-metal catalysis (Rippert, 1998).

Coordination Polymers

(4S,4'S)-2,2'-(Cyclopentane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole) analogs have been utilized in the construction of coordination polymers. A study on Cu(II) and Cd(II) coordination polymers using flexible bis(triazole) ligands demonstrated diverse structural frameworks, indicating the versatility of such compounds in developing new materials with potential applications in catalysis, molecular recognition, and more (Yang et al., 2013).

Impact on Polymer Stereochemistry

The stereochemistry of polymers can be influenced by the chirality of ligands like (4S,4'S)-2,2'-(Cyclopentane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole). Research has shown that the chirality of such ligands and the ligand-to-palladium ratio can control the stereochemistry in the palladium-catalyzed alternating styrene/carbon monoxide copolymerization, affecting the physical properties of the resulting polymers (Gsponer et al., 2002).

Synthesis of Novel Compounds

Compounds containing the (4S,4'S)-2,2'-(Cyclopentane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole) moiety have been synthesized for various applications, including antimicrobial and antioxidant activities. For example, novel triazole-thiol and thiadiazole derivatives have shown significant antimicrobial activities and good antioxidant properties, highlighting the potential of such compounds in pharmaceutical applications (Düğdü et al., 2014).

Precursors for Advanced Materials

The structural complexity and unique properties of (4S,4'S)-2,2'-(Cyclopentane-1,1-diyl)bis(4-benzyl-4,5-dihydrooxazole) derivatives make them suitable precursors for the synthesis of advanced materials. For instance, hydroxy-substituted polyenaminonitriles derived from such compounds have been investigated as soluble precursors for rigid-rod polybenzoxazoles, which are materials of interest due to their exceptional thermal and mechanical properties (Kim & Lee, 2001).